Cas no 3805-14-9 (2-Amino-5-methyl-1,3-thiazol-4(5H)-one)

• Product Name: 2-Amino-5-methyl-1,3-thiazol-4(5H)-one
• CAS No: 3805-14-9
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• MDL: MFCD02140334
• CID: 1487096
• PubChem ID: 221779
• Update Time: 2025-05-19

2-Amino-5-methyl-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methyl-1,3-thiazol-4-one
• 2-imino-5-methyl-1,3-thiazolidin-4-one
• 2-amino-5-methylthiazolin-4-one
• SBB039661
• AC1L5ASE
• 2-Amino-5-methyl-thiazol-4-on
• SureCN2323049
• 4-thiazolidinone, 2-imino-5-methyl-
• AC1Q6CYF
• 2-amino-5-methylthiazol-4-one
• 2-amino-5-methyl-1,3-thiazol-4(5H)-one
• CTK4H9225
• NSC6827
• 5-Methyl-2-amino-4-thiazolinone
• 2-amino-5-methyl-thiazol-4-one
• 2-imino-5-methyl-1,3-thiazolidin-4-one; 2-amino-5-methylthiazolin-4-one; SBB039661; AC1L5ASE; 2-Amino-5-methyl-thiazol-4-on; SureCN2323049; 4-thiazolidinone, 2-imino-5-methyl-; AC1Q6CYF; 2-amino-5-methylthiazol-4-one; 2-amino-5-methyl-1,3-thiazol-4(5H)-one; CTK4H9225; NSC6827; 5-Methyl-2-amino-4-thiazolinone; 2-amino-5-methyl-thiazol-4-one;
• 2-amino-5-methyl-4-thiazolone
• 2-amino-5-methylthiazol-4(5H)-one
• 4(5H)-Thiazolone, 2-amino-5-methyl-
• 2-Amino-5-methyl-1,3-thiazol-4(5H)-one

• MDL： MFCD02140334
• Inchi： 1S/C4H6N2OS/c1-2-3(7)6-4(5)8-2/h2H,1H3,(H2,5,6,7)
• InChI Key： KFQICKLJAUSMRR-UHFFFAOYSA-N
• SMILES： S1C(C)C(=O)N=C1N

Computed Properties

• Exact Mass: 130.02018
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 55.45

2-Amino-5-methyl-1,3-thiazol-4(5H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-Amino-5-methyl-1,3-thiazol-4(5H)-one

2-Amino-5-methyl-1,3-thiazol-4(5H)-one: A Comprehensive Overview

The compound with CAS No 3805-14-9, commonly referred to as 2-Amino-5-methyl-1,3-thiazol-4(5H)-one, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in drug discovery and material science. The structure of 2-Amino-5-methyl-1,3-thiazol-4(5H)-one features a thiazole ring fused with a ketone group, making it a unique scaffold for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of 2-Amino-5-methyl-1,3-thiazol-4(5H)-one as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents, where the compound's ability to modulate key inflammatory pathways has shown promising results. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-Amino-5-methyl-1,3-thiazol-4(5H)-one exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

In addition to its pharmacological applications, 2-Amino-5-methyl-1,3-thiazol-4(5H)-one has been utilized in the synthesis of advanced materials. Its thiazole ring structure provides a platform for the creation of coordination polymers and metal-organic frameworks (MOFs). A 2023 research article in *Chemistry of Materials* reported that incorporating this compound into MOFs enhances their stability and porosity, making them ideal candidates for gas storage and catalytic applications.

The synthesis of 2-Amino-5-methyl-1,3-thiazol-4(5H)-one typically involves multi-step processes that include condensation reactions and cyclization. One common approach is the reaction of an amino thioamide with a ketone or aldehyde under specific conditions to form the thiazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For example, the use of microwave-assisted synthesis has been shown to accelerate the formation of this compound while maintaining high purity levels.

From an environmental perspective, the green chemistry aspects of 2-Amino-5-methyl-1,3-thiazol-4(5H)-one production have been increasingly emphasized. Researchers are exploring solvent-free reaction conditions and biodegradable catalysts to minimize ecological impact. A 2023 study in *Green Chemistry* highlighted the successful application of enzyme-catalyzed reactions for synthesizing this compound, showcasing a sustainable approach to its production.

In conclusion, 2-Amino-5-methyl-1,3-thiazol-4(5H)-one stands as a pivotal molecule in contemporary chemical research. Its structural versatility and functional diversity make it an invaluable tool in drug discovery and materials science. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing both scientific understanding and practical innovations.